Cas no 66421-25-8 (5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester)
66421-25-8 structure
Product Name:5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
CAS No:66421-25-8
MF:C18H16N2O6
MW:356.329444885254
CID:388452
PubChem ID:21314970
Update Time:2025-04-19
5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
- ethyl 3-[3-(5-ethoxycarbonyl-1,2-oxazol-3-yl)phenyl]-1,2-oxazole-5-carboxylate
- Diethyl 3,3'-(1,3-phenylene)di(1,2-oxazole-5-carboxylate)
- Diethyl 3,3'-(1,3-phenylene)bis(isoxazole-5-carboxylate)
- DTXSID10612239
- SCHEMBL11509779
- 66421-25-8
-
- Inchi: 1S/C18H16N2O6/c1-3-23-17(21)15-9-13(19-25-15)11-6-5-7-12(8-11)14-10-16(26-20-14)18(22)24-4-2/h5-10H,3-4H2,1-2H3
- InChI Key: VNGZNDBFSHDBRZ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC(C2C=CC=C(C3C=C(C(=O)OCC)ON=3)C=2)=N1
Computed Properties
- Exact Mass: 356.10083623g/mol
- Monoisotopic Mass: 356.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
66421-25-8 (5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester) Related Products
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